(4aS*,8aS*)-2-(6-cyclopropyl-4-pyrimidinyl)octahydro-2,7-naphthyridin-4a(2H)-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4aS*,8aS*)-2-(6-cyclopropyl-4-pyrimidinyl)octahydro-2,7-naphthyridin-4a(2H)-ol is a novel compound that has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of (4aS*,8aS*)-2-(6-cyclopropyl-4-pyrimidinyl)octahydro-2,7-naphthyridin-4a(2H)-ol involves its interaction with specific targets in the body, such as enzymes and receptors. It has been shown to bind to the active site of these targets, thereby inhibiting their activity. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific target and biological process involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4aS*,8aS*)-2-(6-cyclopropyl-4-pyrimidinyl)octahydro-2,7-naphthyridin-4a(2H)-ol are diverse and depend on the specific target and biological process involved. It has been shown to have anti-inflammatory, anticancer, and neuroprotective effects, among others.
Advantages and Limitations for Lab Experiments
One of the advantages of (4aS*,8aS*)-2-(6-cyclopropyl-4-pyrimidinyl)octahydro-2,7-naphthyridin-4a(2H)-ol is its specificity for certain targets, which allows for more targeted and effective inhibition. However, its limitations include its potential toxicity and the need for further studies to fully understand its safety and efficacy.
Future Directions
There are several future directions for the study of (4aS*,8aS*)-2-(6-cyclopropyl-4-pyrimidinyl)octahydro-2,7-naphthyridin-4a(2H)-ol. These include further exploration of its potential applications in drug discovery, as well as studies on its safety and toxicity. Additionally, research on its potential interactions with other compounds and targets could provide valuable insights into its mechanism of action and potential therapeutic uses.
Synthesis Methods
The synthesis of (4aS*,8aS*)-2-(6-cyclopropyl-4-pyrimidinyl)octahydro-2,7-naphthyridin-4a(2H)-ol involves the reaction of cyclopropylamine with 1,3-dibromo-5,5-dimethylhydantoin followed by the addition of 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid diethyl ester. The resulting compound is then reduced with sodium borohydride to yield the final product.
Scientific Research Applications
(4aS*,8aS*)-2-(6-cyclopropyl-4-pyrimidinyl)octahydro-2,7-naphthyridin-4a(2H)-ol has shown potential applications in scientific research, particularly in the field of drug discovery. It has been studied for its ability to inhibit certain enzymes and receptors that are involved in various biological processes, such as inflammation, cancer, and neurological disorders.
properties
IUPAC Name |
(4aS,8aS)-7-(6-cyclopropylpyrimidin-4-yl)-1,2,3,4,5,6,8,8a-octahydro-2,7-naphthyridin-4a-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O/c20-15-3-5-16-8-12(15)9-19(6-4-15)14-7-13(11-1-2-11)17-10-18-14/h7,10-12,16,20H,1-6,8-9H2/t12-,15-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXYKSLILDRRADF-WFASDCNBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC=N2)N3CCC4(CCNCC4C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1C2=CC(=NC=N2)N3CC[C@]4(CCNC[C@H]4C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4aS,8aS)-7-(6-cyclopropylpyrimidin-4-yl)-1,2,3,4,5,6,8,8a-octahydro-2,7-naphthyridin-4a-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.